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Compound of Interest

5-Bromo-1H-pyrimidine-2,4-
Compound Name:

dithione
CAS No.: 60335-25-3
Cat. No.: B14603955

Get Quote

Executive Summary & Chemical Profile

5-Bromo-1H-pyrimidine-2,4-dithione (CAS: 38239-26-8) presents a dual-hazard profile in
waste management: it is both a halogenated organic and a sulfur-bearing compound.[1]
Standard disposal methods for general organics are insufficient and potentially dangerous.

Improper disposal of this compound risks two specific failures:

+ Regulatory Non-Compliance: Releasing halogenated compounds into non-halogenated
waste streams violates RCRA standards (in the US) and can damage municipal incinerators
lacking acid-gas scrubbers.[1]

» Toxic Emission: Uncontrolled combustion or mixing with oxidizers releases Hydrogen
Bromide (HBr) and Sulfur Oxides (SOx), posing immediate respiratory threats.[1]

Chemical Identity Table
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Parameter Data

Chemical Name 5-Bromo-1H-pyrimidine-2,4-dithione
Synonyms 5-Bromo-2,4-dithiouracil

CAS Number 38239-26-8

Molecular Formula C4H3BrN2S:2

Molecular Weight 223.11 g/mol

H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.
[LI[21[31[4][5] Irrit.)

Hazard Codes

Waste Class Halogenated Organic / Sulfur-Bearing

The "Why": Causality & Hazard Mechanics

This section explains the scientific rationale behind the protocols to ensure team compliance.
1. The Halogen Trap (Bromine): Unlike simple hydrocarbons, this molecule contains bromine.
[1] When incinerated in a standard facility (designed for C/H/O compounds), the bromine atoms

do not burn; they convert to Hydrogen Bromide (HBr) gas. HBr is highly corrosive to incinerator
linings and toxic to humans.[1]

o Operational Consequence: You must label this waste specifically as "Halogenated" so it is
routed to a facility with an alkaline scrubber system.[1]

2. The Sulfur Trap (Thione Groups): The two thione (=S) groups are susceptible to oxidation.[1]

» Incompatibility: Never mix this waste with strong oxidizers (e.g., Nitric Acid, Peroxides).[1]
The reaction is exothermic and will generate toxic Sulfur Dioxide (SO2) gas immediately.

o Stench Potential: While the pure solid is often low-odor, degradation products (mercaptans)
are extremely malodorous.[1] Double-containment is a pro-active measure against lab
evacuation due to smell.[1]

Step-by-Step Disposal Protocol
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These protocols are self-validating: if the label matches the stream, the safety systems
downstream will function correctly.[1]

A. Solid Waste (Pure Compound)

Status: Unused powder or synthesis byproducts.[1]
e Segregation: Do not mix with general trash or biohazard waste.[1]

e Primary Containment: Place the solid material into a clear, sealable polyethylene bag (Zip-
lock style).

e Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene
(HDPE) jar.

o Labeling: Apply a hazardous waste label with the following specific text:
o Content: "5-Bromo-1H-pyrimidine-2,4-dithione (Solid)"
o Constituents: "Bromine (Halogen), Sulfur"[1]

o Hazard Checkbox: Toxic, Irritant.[6]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Status: Compound dissolved in solvents (DMSO, DMF, Methanol).[1]
e Stream Selection: This MUST go into the Halogenated Organic Solvent waste stream.[1]

o Reasoning: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
dissolved brominated solute renders the entire container "Halogenated Waste" by
EPA/RCRA definitions.

e pH Check: Ensure the waste solution is Neutral to slightly Alkaline (pH 7-9).
o Caution: Acidic conditions can promote the evolution of H2S or HBr gases.

o Container: Use amber glass or HDPE carboys. Avoid metal cans due to potential corrosion
from sulfur/bromide species.
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C. Contaminated Glassware (Decontamination)

Status: Flasks/spatulas with residual solid.[1]

e Solvent Rinse: Do not wash immediately with water (solubility is poor).[1] Rinse 3x with a
compatible solvent (Acetone or DMSO).[1]

» Disposal of Rinse: Pour the rinse acetone into the Halogenated Waste container (Protocol
B).[1]

o Final Wash: Once visible solid is removed, wash glassware with soap and water in the sink.

[1]

Decision Logic Diagram

The following flowchart visualizes the decision-making process for researchers at the bench.
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Waste Generation:

5-Bromo-1H-pyrimidine-2,4-dithione

- .Safety Alert

DO NOT MIX WITH OXIDIZERS
(Nitric Acid, Peroxides)

Physical State?

Solid / Powder Dissolved in Solution
1. Double Bag (Polyethylene) Segregate into
2. Place in HDPE Jar HALOGENATED Waste Stream

Labeling Critical:
Must list 'Bromine' & 'Sulfur'

Ship to Incinerator
(Requires Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for segregating brominated sulfur waste to ensure downstream
incinerator compatibility.

Emergency Contingencies
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Scenario Immediate Action

Do not sweep dry (creates dust).[1] Cover with
Spill (Solid) wet paper towels, scoop into a bag, and label as

hazardous waste.

Absorb with vermiculite or sand.[1] Do not use
Spill (Liquid) oxidative spill kits (bleach-based) as they may

react with the sulfur groups.[1]

Wash immediately with soap and water for 15
Skin Contact minutes.[1][2][7] The compound is a skin irritant
(H315).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of 5-Bromo-1H-
pyrimidine-2,4-dithione]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14603955/docs#operational-guide-safe-disposal-of-
5-bromo-1h-pyrimidine-2-4-dithione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.uwyo.edu/safety/procedures/sops/chemical/5-bromo-2-deoxyuridine_administration_handling_disposal.pdf
https://www.benchchem.com/product/b14603955/docs#operational-guide-safe-disposal-of-5-bromo-1h-pyrimidine-2-4-dithione
https://www.benchchem.com/product/b14603955/docs#operational-guide-safe-disposal-of-5-bromo-1h-pyrimidine-2-4-dithione
https://www.benchchem.com/product/b14603955/docs#operational-guide-safe-disposal-of-5-bromo-1h-pyrimidine-2-4-dithione
https://www.benchchem.com/product/b14603955/docs#operational-guide-safe-disposal-of-5-bromo-1h-pyrimidine-2-4-dithione
https://www.benchchem.com/product/b14603955?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14603955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

